![molecular formula C10H15N3O8 B104258 Convicine CAS No. 19286-37-4](/img/structure/B104258.png)
Convicine
Overview
Description
Convicine is a pyrimidine glucoside found in faba beans (Vicia faba L.) . It is one of the compounds implicated in favism, a genetic disease that causes hemolytic anemia in individuals lacking glucose-6-phosphate-dehydrogenase (G6PD) in their erythrocytes . The faba bean seeds also contain a number of anti-nutritional compounds (ANCs) which negatively affect their digestibility .
Synthesis Analysis
The VC1 gene plays a central role in the biosynthesis of this compound . The gene has GTP cyclohydrolase II activity and the purine GTP is a precursor of both vicine and this compound . All faba bean varieties with a low vicine-convicine content descended from a single accession found in a genebank. It had two nucleotides inserted within the VC1 gene. This insertion disrupts VC1 function and is the only known genetic source of low vicine and this compound content .
Molecular Structure Analysis
The molecular formula of this compound is C10H15N3O8 . Its average mass is 305.241 Da and its mono-isotopic mass is 305.085907 Da .
Chemical Reactions Analysis
This compound may be removed from faba bean by hydrolysis to the corresponding aglycones, divicine and isouramil . For total elimination of their toxicity, further degradation of the aglycones should be shown . The effect of acidity on the stability of this compound was investigated and it was found that acidity itself did not cause losses under the conditions studied, apart from that of this compound at low pH .
Scientific Research Applications
Absorption and Excretion Patterns
Convicine, along with vicine, when administered orally to rats, showed minimal absorption and was primarily excreted via the kidneys and feces. Neither vicine nor this compound was detected in the blood, liver, kidney, or muscle tissues, indicating limited absorption in rats. These compounds were not hydrolyzed by rat tissues but were rapidly hydrolyzed in the large intestine and caecum, suggesting that the majority of dietary vicine and this compound undergo degradation in these regions (Hegazy & Marquardt, 1984).
Analysis and Quantification Techniques
Efficient analytical methods have been developed for analyzing this compound content in faba beans. These include high-performance liquid chromatography (HPLC) techniques optimized for different solubilities and stabilities of vicine and this compound. The chosen method involves extraction with perchloric acid, separation with a C18 column, and UV detection. This method's accuracy has been confirmed using spectral data and biochemical assays, paving the way for the exploitation of diverse germplasm in regions where faba beans are a significant nutrition source (Khamassi et al., 2013) (Pulkkinen et al., 2015).
Stability and Detoxification
Research has shown that the aglycones of vicine and this compound, divicine, and isouramil, are unstable and degrade rapidly under certain conditions. This knowledge is crucial for monitoring detoxification processes in faba beans. In faba bean suspensions and sourdoughs, it has been found that vicine and this compound can be hydrolyzed to divicine and isouramil. However, for total elimination of their toxicity, further degradation of these aglycones is necessary. The stability of these compounds under different conditions such as pH and temperature has been studied extensively, providing insights into their detoxification and potential use in food products (Pulkkinen et al., 2016) (Pulkkinen et al., 2019).
Mechanism of Action
Safety and Hazards
Future Directions
The identification of the VC1 gene and the specific mutation within this gene that causes the reduction in synthesis of convicine paves the way for the development of faba bean cultivars that are free of these anti-nutrients . This research sets the stage for a thorough description of the vicine and this compound biosynthesis pathways, as well as the breeding, manufacture, and future use of faba beans .
properties
IUPAC Name |
6-amino-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1H-pyrimidine-2,4-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N3O8/c11-7-6(8(18)13-10(19)12-7)21-9-5(17)4(16)3(15)2(1-14)20-9/h2-5,9,14-17H,1H2,(H4,11,12,13,18,19)/t2-,3-,4+,5-,9+/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JJWYIMQKLTVAGZ-SYCVNHKBSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C1C(C(C(C(O1)OC2=C(NC(=O)NC2=O)N)O)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C([C@@H]1[C@H]([C@@H]([C@H]([C@@H](O1)OC2=C(NC(=O)NC2=O)N)O)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15N3O8 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60940958 | |
Record name | 4-Amino-2,6-dihydroxypyrimidin-5-yl hexopyranoside | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60940958 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
305.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
19286-37-4 | |
Record name | Convicine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=19286-37-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Convicine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0019286374 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Amino-2,6-dihydroxypyrimidin-5-yl hexopyranoside | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60940958 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | CONVICINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/6O6R2591X5 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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